Cas no 2229547-56-0 (5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine)

• Product Name: 5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine
• CAS No: 2229547-56-0
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 5605024
• PubChem ID: 165718281
• Update Time: 2023-11-27

5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1993162
• 5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
• 2229547-56-0
• 5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine

• Inchi： 1S/C10H8ClN3/c1-3-6(2)7-4-12-10-8(7)9(11)13-5-14-10/h1,4-6H,2H3,(H,12,13,14)
• InChI Key： GVXHHBHXLSJFJR-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C(C#C)C

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų